2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide

• Molecular Formula: C13H15BrN4O2
• Molecular Weight: 339.19 g/mol
• IUPAC Name: 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C13H15BrN4O2/c1-8(2)9-3-4-11(10(14)5-9)20-6-12(19)17-13-15-7-16-18-13/h3-5,7-8H,6H2,1-2H3,(H2,15,16,17,18,19)
• InChI Key: IYWWNVRQYKVMFG-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=NC=NN2)Br

Description

2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in various cellular processes, including DNA synthesis and protein synthesis. This inhibition leads to the death of cancer cells and pests.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide exhibits low toxicity towards mammalian cells. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide in lab experiments is its low toxicity towards mammalian cells. This makes it a safer alternative to other compounds that exhibit high toxicity. One limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide. One direction is to investigate its potential as an anticancer agent in vivo. Another direction is to study its potential as a pesticide in field trials. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide has been achieved using various methods. One of the most common methods involves the reaction of 2-bromo-4-propan-2-ylphenol with 1H-1,2,4-triazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This method yields the desired compound in good yield and purity.

Scientific Research Applications

2-(2-bromo-4-propan-2-ylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide has been studied for its potential use in various scientific fields. One such field is medicinal chemistry, where this compound has been investigated for its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer.
Another field where this compound has been studied is in the development of new pesticides. Studies have shown that this compound exhibits insecticidal activity against various pests, including aphids and whiteflies.